![molecular formula C14H10N2O10S2 B089499 Dinitrostilbenedisulfonic acid CAS No. 128-42-7](/img/structure/B89499.png)
Dinitrostilbenedisulfonic acid
Overview
Description
4,4'-dinitrostilbene-2,2'-disulfonic acid is an arenesulfonic acid.
Scientific Research Applications
Fuel Cells : Dow Chemical's research activities in fuel cells involve the development of perfluorosulfonic acid membranes, useful as the proton transport medium and separator, indicating potential relevance to dinitrostilbenedisulfonic acid (Eisman, 1990).
Enzyme Kinetics : The 3,5-dinitrosalicylic acid reagent is utilized for the quantification of reducing sugars and can be applied in measuring the kinetics of glycoside hydrolase reactions (McKee, 2017).
Wastewater Treatment and Pharmaceutical Production : 4,4'-dinitrostilbene-2,2'-disulfonic acid (DNS) wastewater is used to produce paramycin, an antitubercular agent. This process recycles aromatic sulfonic acids in the wastewater to produce pharmaceutical intermediates, offering an environmentally beneficial solution (Peng et al., 2010).
Blood and Urine Sugar Estimation : 3,6-Dinitrophthalic acid shows potential for the approximate estimation of blood sugar and urine sugar, which could have applications in medical diagnostics (Momose et al., 1960).
Chemical Synthesis Improvement : Innovations in the synthetic procedure of dinitrostilbene 2,2' disulfonic acid have been reported, enhancing the yield, reducing waste, and shortening reaction times, which is significant for industrial applications (Huang Xiao, 2000).
Biomass Hydrolysates Analysis : The dinitrosalicylic acid (DNS) method is used to estimate reducing sugars in biomass hydrolysates, an important step in the analysis of biofuels and biomass processing (Wood et al., 2012).
Biomedical Research : Dinitrofluorobenzene/dinitrosulfonic acid (DNFB/DNS) model was studied as a potential experimental model for intestinal inflammation, which could be relevant in pharmacological research (Bailón et al., 2011).
Biochemical Analysis
Biochemical Properties
It has been shown that this compound can act as a potent blocker of outwardly rectifying chloride channels (ORCC) . This suggests that it may interact with specific enzymes, proteins, and other biomolecules involved in ion transport across cellular membranes.
Cellular Effects
In terms of cellular effects, 6,6’-(Ethene-1,2-diyl)bis(3-nitrobenzenesulfonic acid) has been shown to inhibit the function of chloride channels This could potentially influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known to act as a blocker of chloride channels , but the exact nature of its binding interactions with these channels, and whether it acts as an inhibitor or activator, is not clear
Properties
IUPAC Name |
5-nitro-2-[(E)-2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O10S2/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26/h1-8H,(H,21,22,23)(H,24,25,26)/b2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UETHPMGVZHBAFB-OWOJBTEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)O)C=CC2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)O)/C=C/C2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O10S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
15883-59-7 (unspecified hydrochloride salt), 3709-43-1 (di-hydrochloride salt) | |
Record name | 4,4'-Dinitro-2,2'-stilbenedisulfonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000128427 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID401029491 | |
Record name | 2,2'-(E)-Ethene-1,2-diylbis(5-nitrobenzenesulfonic acid) | |
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Molecular Weight |
430.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
4,4'-dinitro-2,2'-stilbenedisulfonic acid disodium salt is a white powder. (NTP, 1992) | |
Record name | 4,4'-DINITRO-2,2'-STILBENEDISULFONIC ACID DISODIUM SALT | |
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CAS No. |
3709-43-1, 128-42-7, 78333-25-2 | |
Record name | 4,4'-DINITRO-2,2'-STILBENEDISULFONIC ACID DISODIUM SALT | |
Source | CAMEO Chemicals | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 4,4'-Dinitro-2,2'-stilbenedisulfonic acid | |
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Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dinitrostilbenedisulfonic acid | |
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Record name | Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-nitro- | |
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Record name | Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-nitro-, sodium salt (1:2) | |
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Record name | 2,2'-(E)-Ethene-1,2-diylbis(5-nitrobenzenesulfonic acid) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401029491 | |
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Record name | 4,4'-dinitrostilbene-2,2'-disulphonic acid | |
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Record name | Disodium 4,4'-dinitrostilbene-2,2'-disulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.956 | |
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Record name | 4,4'-DINITRO-2,2'-STILBENESULFONIC ACID | |
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Record name | 4,4'-DINITRO-2,2'-STILBENEDISULFONIC ACID | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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